Cas no 18138-04-0 (2,3-Diethyl-5-methylpyrazine)
2,3-Diethyl-5-methylpyrazine is a heterocyclic organic compound belonging to the pyrazine family, characterized by its distinct nutty, roasted aroma. This compound is widely utilized in flavor and fragrance applications due to its ability to impart savory, earthy notes, often enhancing food products such as roasted meats, nuts, and coffee. Its low odor threshold and stability under high temperatures make it suitable for use in thermally processed foods. Additionally, its well-defined structure and purity ensure consistent performance in formulations. The compound is synthesized through controlled reactions, yielding a high-quality product with minimal impurities, making it a reliable choice for industrial and research applications.
2,3-Diethyl-5-methylpyrazine structure
Product Name:2,3-Diethyl-5-methylpyrazine
CAS No:18138-04-0
MF:C9H14N2
MW:150.220861911774
MDL:MFCD00009635
CID:50964
Update Time:2026-05-14
2,3-Diethyl-5-methylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diethyl-5-methylpyrazine
- 2,3-Diethyl-5-methyl-pyrazin
- 2,3-Diethyl-5-methyl-pyrazine
- 2-Methyl-5,6-diethylpyrazine
- 5,6-Diathyl-2-methylpyrazin
- Pyrazine,2,3-diethyl-5-methyl
- 2,3-Diethyl-6-methylpyrazine
- 5-Methyl-2,3-diethylpyrazine
- Pyrazine, 2,3-diethyl-5-methyl-
- 530763R0AP
- AK114246
- MLS000515960
- FEMA No. 3336
- hazelnut pyrazine
- PubChem8621
- KSC491G2H
- Jsp003717
- FEMA 3336
- PSINWXIDJYEXLO-UHFFFAOYSA-
- PSINWXIDJYEXLO-UHFFFAOYSA-N
- HMS2269E08
-
- MDL： MFCD00009635
- Inchi： 1S/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
- InChI Key： PSINWXIDJYEXLO-UHFFFAOYSA-N
- SMILES： N1C(C([H])([H])[H])=C([H])N=C(C([H])([H])C([H])([H])[H])C=1C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 150.11600
- Monoisotopic Mass: 150.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8
- Surface Charge: 0
- Tautomer Count: 3
Experimental Properties
- Color/Form: Colorless to yellowish liquid with coffee and kernel aromas
- Density: 0.949 g/mL at 25 °C(lit.)
- Boiling Point: 80°C/12mmHg(lit.)
- Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
- Refractive Index: n20/D 1.498(lit.)
- Water Partition Coefficient: Slightly soluble
- PSA: 25.78000
- LogP: 1.90980
- FEMA: 3336
- Solubility: Soluble in water but muddy, soluble in oils and organic solvents, miscible in ethanol at room temperature
2,3-Diethyl-5-methylpyrazine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NA 1993 / PGIII
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R36/37/38
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Storage Condition：2-8°C
2,3-Diethyl-5-methylpyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Diethyl-5-methylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099001609-100g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 95% | 100g |
$282.80 | 2023-09-02 | |
| Alichem | A099001609-500g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 95% | 500g |
$1176.00 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D103575-25g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 25g |
¥308.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D103575-5g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 5g |
¥77.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D103575-100g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 100g |
¥986.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D103575-1g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 1g |
¥46.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012338-100g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 100g |
￥2127 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012338-25g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 25g |
￥296 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012338-5g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 5g |
￥70 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012338-1g |
2,3-Diethyl-5-methylpyrazine |
18138-04-0 | 98% | 1g |
￥41 | 2024-05-25 |
2,3-Diethyl-5-methylpyrazine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:18138-04-0)2,3-二乙基-5-甲基吡嗪
Order Number:LE1883495;LE14301
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:18138-04-0)2,3-Diethyl-5-methylpyrazine
Order Number:A977056
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:41
Price ($):184.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:18138-04-0)2,3-Diethyl-5-methylpyrazine
Order Number:sfd21183
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
2,3-Diethyl-5-methylpyrazine Related Literature
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Jinyuan Sun,Qinya Li,Siqi Luo,Jinglin Zhang,Mingquan Huang,Feng Chen,Fuping Zheng,Xiaotao Sun,Hehe Li RSC Adv. 2018 8 23757
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2. Effects of odor generated from the glycine/glucose Maillard reaction on human mood and brainwavesLanxi Zhou,Motoko Ohata,Keizo Arihara Food Funct. 2016 7 2574
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Suzanne Schmidt,Sara Kildgaard,Huijuan Guo,Christine Beemelmanns,Michael Poulsen Nat. Prod. Rep. 2022 39 231
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Probir Kumar Ojha,Kunal Roy RSC Adv. 2018 8 2293
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18138-04-0)2,3-二乙基-5-甲基吡嗪
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:18138-04-0)2,3-Diethyl-5-methylpyrazine
Purity:99%
Quantity:100g
Price ($):184.0